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Teresina, Piaui - In the ongoing battle against dengue fever, a significant public health
challenge in Brazil, the city of Teresina employs a multi-faceted approach to control the
proliferation of its primary vector, the Aedes aegypti mosquito. While direct comparative studies
with detailed experimental protocols on the effectiveness of different isolated strategies within
Teresina are not readily available in the public domain, an analysis of epidemiological data and
implemented programs provides insights into the city's comprehensive dengue management
plan. This guide synthesizes available information to offer a comparative overview of the key
dengue control strategies utilized in Teresina for researchers, scientists, and drug development
professionals.

The core of Teresina's strategy revolves around an integrated vector management approach,
combining surveillance, chemical control, and community engagement. This is consistent with
the national guidelines established by the Brazilian Ministry of Health.

Data on Dengue Incidence and Vector Infestation

Epidemiological data and vector surveillance are crucial for monitoring the impact of control
measures. The following tables present a summary of available data for Teresina and the state
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of Piaui.

Table 1: Epidemiological Data for Dengue in Teresina (2002-2006)

Incidence Rate (per

Year Dengue Cases Notified 100,000 inhabitants)
2002 Data not specified 592.7

2003 Data not specified Data not specified
2004 Data not specified 195

2005 Data not specified Data not specified
2006 Data not specified Data not specified

Source: Monteiro et al., 2009.[1]

Table 2: Results of the Rapid Index Survey for Aedes aegypti (LIRAa) in Piaui (2025)

Number of Number of Number of
LIRAalLIA Stage Municipalities with Municipalities in Municipalities at
Satisfactory Index Alert Risk
1st Stage 116 (51.79%) 94 (41.96%) 14 (6.25%)

Source: Piaui State Government, 2025.[2]

Recent reports from May 2025 indicate a 60% reduction in dengue cases in Teresina
compared to the previous year, suggesting that the implemented control measures are having
a positive impact.[3]

Key Dengue Control Strategies in Teresina

The following sections describe the main strategies employed in Teresina for dengue control.

Entomological Surveillance
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Methodology: Teresina's Municipal Health Foundation (FMS) utilizes ovitraps as a key tool for
entomological surveillance.[3] These traps are designed to attract female Aedes aegypti
mosquitoes to lay their eggs, allowing health authorities to monitor the mosquito population
density and identify areas with a high risk of transmission. The data collected from these traps
informs the prioritization of areas for targeted vector control interventions.[3]

The Levantamento Réapido de indices para Aedes aegypti (LIRAa), a rapid survey to assess
larval infestation levels, is also a critical component of surveillance in the state of Piaui and
guides municipal actions.[2]

Chemical Control

Methodology: While specific protocols for Teresina are not detailed in the available documents,
chemical control is a standard component of the national dengue control program in Brazil. This
typically involves the use of larvicides in breeding sites that cannot be eliminated and
adulticides (ultra-low volume space spraying) in areas with high mosquito density or during
outbreaks. A study on dengue in Teresina between 2002 and 2006 noted that water storage
containers were the primary breeding sites, highlighting a key target for larvicide application.[1]

Community Mobilization and Health Education

Methodology: Public awareness and community participation are emphasized as crucial for the
success of dengue control efforts. The strategy involves educating the population on the
importance of eliminating mosquito breeding sites in and around their homes. This includes
actions such as properly covering water storage containers, cleaning gutters, and removing
any objects that can accumulate water. Reports indicate a strong focus on community
involvement in Teresina.[3]

"New Technologies"

Methodology: News reports mention investments in "new technologies"” for dengue control in
Teresina.[4] While the specific technologies are not detailed, this could encompass a range of
innovative approaches being tested and implemented in Brazil, such as the use of drones for
mapping and treating breeding sites, or biological control methods like the use of Wolbachia-
infected mosquitoes. However, no specific data on the implementation or effectiveness of these
newer methods in Teresina was found in the reviewed literature.
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Experimental Protocols and Workflows

Detailed experimental protocols for comparative studies in Teresina were not available.
However, the general workflow for dengue control can be conceptualized as a cycle of
surveillance, data analysis, targeted intervention, and evaluation.
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Caption: Workflow of the integrated dengue control program in Teresina.

Logical Relationship of Control Strategies

The dengue control strategies in Teresina are interconnected and designed to be mutually
reinforcing. Surveillance is the foundational element that guides the implementation of other
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Caption: Interrelationship of dengue control strategies in Teresina.

Conclusion

The dengue control program in Teresina is a dynamic and integrated system that relies on
continuous surveillance to direct its interventions. While the available data points towards a
recent reduction in dengue cases, the lack of direct comparative studies makes it challenging
to attribute this success to a single strategy. The effectiveness of the program likely lies in the
synergistic application of entomological surveillance, targeted chemical control, and sustained
community mobilization. Future research, including controlled trials comparing different
interventions, would be invaluable for optimizing dengue control efforts in Teresina and other
endemic regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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